Cas no 1003-29-8 (Pyrrole-2-carboxaldehyde)

• Product Name: Pyrrole-2-carboxaldehyde
• CAS No: 1003-29-8
• MF: C₅H₅NO
• MW: 95.0993010997772
• MDL: MFCD00005217
• CID: 40494
• PubChem ID: 13854
• Update Time: 2025-04-18

Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbaldehyde
• 2-Pyrrolecarbaldehyde
• 2-Formylpyrrole
• 2-Pyrrolecarboxaldehyde
• Pyrrole-2-carboxaldehyde
• Pyrrole-2-carboxalde
• Pyrrolo-2-carboxaldehyde
• 2-FORMYL-1H-PYRROLE
• 2-PCA
• 2-Pyrrolaldehyde
• A-PYRROLALDEHYDE
• pyrrol-2-carboxaldehyde
• PYRROLE-2-ALDEHYDE
• pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde
• NSC 66394
• NSC 112885
• TIMTEC-BB SBB004389
• ALPHA-PYRROLALDEHYDE
• 2-Pyrrolylcarboxaldehyde
• 2-Pyrrolcarbaldehyde
• 2-carboxaldehyde-1H-pyrrole
• 1H-pyrrole-2-carboxyaldehyde
• 1-Pyrrole-2-carboxaldehyde
• pyrrole carboxaldehyde
• 1H-Pyrrolecarboxald

• MDL： MFCD00005217
• Inchi： 1S/C5H5NO/c7-4-5-2-1-3-6-5/h1-4,6H
• InChI Key： ZSKGQVFRTSEPJT-UHFFFAOYSA-N
• SMILES： O=CC1NC=CC=1
• BRN： 105745

Computed Properties

• Exact Mass: 95.03710
• Monoisotopic Mass: 95.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.9
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3215 (rough estimate)
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 219°C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: 1.5939
• Water Partition Coefficient: Soluble in chloroform, dimethyl sulfoxide and methanol. Insoluble in water.
• PSA: 32.86000
• LogP: 0.82720
• Sensitiveness: Air Sensitive
• FEMA: 3266
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Pyrrole-2-carboxaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S36-S24/25-S37/39
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone